Cas no 28898-50-2 (4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide)

• Product Name: 4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide
• CAS No: 28898-50-2
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 3930503
• PubChem ID: 85775696
• Update Time: 2025-04-22

4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide
• 2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
• EN300-27779189
• 28898-50-2
• 965-866-2

• Inchi： 1S/C9H16O3S/c1-8(2)5-7(10)6-9(3,4)13(8,11)12/h5-6H2,1-4H3
• InChI Key： SYCJDLSRWOPXHM-UHFFFAOYSA-N
• SMILES： C1(C)(C)S(=O)(=O)C(C)(C)CC(=O)C1

Computed Properties

• Exact Mass: 204.08201554Da
• Monoisotopic Mass: 204.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.6Ų